2-Chloro-5-(3-nitrophenyl)pyridine-3-carboxylic acid

• IUPAC Name: 2-chloro-5-(3-nitrophenyl)pyridine-3-carboxylic acid
• InChI: InChI=1S/C12H7ClN2O4/c13-11-10(12(16)17)5-8(6-14-11)7-2-1-3-9(4-7)15(18)19/h1-6H,(H,16,17)
• InChI Key: YPJLWXPJGCDSJK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C2=CC(=C(N=C2)Cl)C(=O)O
• Molecular Formula: C12H7ClN2O4
• DSSTOX Substance ID: DTXSID60687513
• Molecular Weight: 278.65 g/mol
• CAS No.: 1261977-89-2

Description

2-Chloro-5-(3-nitrophenyl)pyridine-3-carboxylic acid is an aromatic compound with the molecular formula C12H7ClN2O4 It is a derivative of pyridine, featuring a chloro group at the 2-position, a nitrophenyl group at the 5-position, and a carboxylic acid group at the 3-position

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Chloro-5-(3-nitrophenyl)pyridine-3-carboxylic acid typically involves multi-step organic reactions. One common method includes the following steps:

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated systems for reagent addition, and advanced purification techniques to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-5-(3-nitrophenyl)pyridine-3-carboxylic acid can undergo various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted by other nucleophiles, such as amines or thiols, under appropriate conditions.

Reduction Reactions: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas (H2) in the presence of a catalyst or sodium borohydride (NaBH4).

Oxidation Reactions: The carboxylic acid group can be oxidized to form other functional groups, such as aldehydes or ketones, using oxidizing agents like potassium permanganate (KMnO4).

Common Reagents and Conditions

Nucleophilic Substitution: Reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3) in polar aprotic solvents.

Reduction: Catalysts like palladium on carbon (Pd/C) or platinum oxide (PtO2) in the presence of hydrogen gas.

Oxidation: Strong oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Major Products

Substitution: Formation of derivatives with different functional groups replacing the chloro group.

Reduction: Formation of 2-Chloro-5-(3-aminophenyl)pyridine-3-carboxylic acid.

Oxidation: Formation of aldehydes or ketones from the carboxylic acid group.

Scientific Research Applications

2-Chloro-5-(3-nitrophenyl)pyridine-3-carboxylic acid has several applications in scientific research:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those with anti-inflammatory or anticancer properties.

Materials Science: It is used in the development of advanced materials, such as organic semiconductors and polymers.

Biological Studies: It serves as a probe in biochemical assays to study enzyme activities and protein interactions.

Industrial Applications: It is used in the synthesis of agrochemicals and dyes.

Mechanism of Action

The mechanism of action of 2-Chloro-5-(3-nitrophenyl)pyridine-3-carboxylic acid depends on its specific application. In medicinal chemistry, it may act by inhibiting specific enzymes or receptors involved in disease pathways. The chloro and nitrophenyl groups can interact with biological targets through hydrogen bonding, hydrophobic interactions, and van der Waals forces, leading to the modulation of biological activities.

Comparison with Similar Compounds

Similar Compounds

2-Chloro-5-nitropyridine: Lacks the carboxylic acid group, making it less versatile in chemical reactions.

3-Nitrophenylpyridine-2-carboxylic acid: Similar structure but different positioning of functional groups, leading to different reactivity and applications.

2-Chloro-5-(3-nitrophenyl)pyridine: Lacks the carboxylic acid group, limiting its use in certain synthetic applications.

Uniqueness

2-Chloro-5-(3-nitrophenyl)pyridine-3-carboxylic acid is unique due to the presence of all three functional groups (chloro, nitrophenyl, and carboxylic acid) in specific positions on the pyridine ring. This unique combination allows for a wide range of chemical modifications and applications, making it a valuable compound in various fields of research and industry.